Cas no 757973-34-5 (Butanoic acid,3-(ethylmethylamino)-, methyl ester)
757973-34-5 structure
Product Name:Butanoic acid,3-(ethylmethylamino)-, methyl ester
CAS No:757973-34-5
MF:C8H17NO2
MW:159.2260825634
CID:549522
Update Time:2024-03-05
Butanoic acid,3-(ethylmethylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,3-(ethylmethylamino)-, methyl ester
- Butyricacid, 3-(ethylmethylamino)-, methyl ester (5CI)
- Butyric acid, 3-(ethylmethylamino)-, methyl ester (5CI)
- Butanoic acid, 3-(ethylmethylamino)-, methyl ester
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- Inchi: 1S/C8H17NO2/c1-5-9(3)7(2)6-8(10)11-4/h7H,5-6H2,1-4H3
- InChI Key: ZESCPIPBWIGWNX-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CC(N(CC)C)C
Computed Properties
- Exact Mass: 159.126
- Monoisotopic Mass: 159.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.7
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- Density: 0.927±0.06 g/cm3(Predicted)
- Boiling Point: 75-76 °C(Press: 18 Torr)
- pka: 8.40±0.50(Predicted)
Butanoic acid,3-(ethylmethylamino)-, methyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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